1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one

• IUPAC Name: 1-[3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-(methylamino)ethanone
• InChI: InChI=1S/C11H20N2O2/c1-12-5-10(15)13-6-9-3-2-4-11(9,7-13)8-14/h9,12,14H,2-8H2,1H3
• InChI Key: XJENKNSTIQDNGD-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)N1CC2CCCC2(C1)CO
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Scaffolds in Drug Discovery

Heterocyclic compounds, such as hexahydro-2H-thieno[2,3-c]pyrrole derivatives, have been proposed as low molecular weight polar scaffolds for constructing compound libraries in search of new drugs. Practical syntheses of these derivatives, based on cycloaddition reactions, demonstrate their potential for generating libraries of 3D-shaped molecules, indicating a promising avenue for drug discovery and development (Yarmolchuk et al., 2011).

Novel Transformations for Cyclopenta[c]pyrroles

Cyclopenta[c]pyrrole-4-carbonitrile undergoes unique transformations with hydroxylamine and other reagents, yielding compounds with potential for further chemical modifications. Such transformations underscore the versatility of cyclopenta[c]pyrrole scaffolds for synthesizing novel heterocyclic compounds, which could be explored for various scientific applications (Bell et al., 1977).

Saturated Heterocycles from Amino Alcohols

The reaction of 4-oxopentanoic acid with cyclic amino alcohols to form saturated 5H-Pyrrolo[1,2-a][3,1]benzoxazin-1(2H)-ones highlights a synthetic route to heterocycles containing condensed rings. Such compounds have implications for medicinal chemistry and material science, demonstrating the applicability of amino alcohol derivatives in synthesizing complex heterocyclic structures (Kivelä et al., 2003).

Synthesis of Enaminones and Their Applications

Enaminones, synthesized from various precursors, exhibit intriguing chemical properties and have been studied for their structural characteristics. These compounds, existing in different tautomeric forms, have potential applications in the synthesis of heterocyclic compounds and possibly in the development of novel pharmaceuticals (Brbot-Šaranović et al., 2000).

Catalysis and Chemical Transformations

Research into catalytic processes and chemical transformations involving pyrrole and pyridine derivatives underscores the importance of these heterocycles in synthetic chemistry. Such studies not only expand the toolkit for organic synthesis but also contribute to the development of new methodologies for constructing complex molecules, which could be beneficial in various scientific research domains (Zulu et al., 2020).